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Compound of Interest

Compound Name: m-Cresol Purple

Cat. No.: B1664126 Get Quote

Introduction: Metacresol purple, or m-Cresol Purple (mCP), is a triarylmethane dye of the

sulfonephthalein class, widely recognized for its function as a pH indicator.[1] Its distinct color

transitions at two different pH ranges make it a versatile tool in various scientific applications,

from laboratory titrations to critical environmental and medical monitoring. This technical guide

provides an in-depth overview of m-Cresol Purple's chemical properties, detailed experimental

protocols for its primary applications, and logical workflows for its use, tailored for researchers,

scientists, and professionals in drug development.

Core Chemical and Physical Properties
m-Cresol Purple, scientifically known as m-cresolsulfonphthalein, is an acidic and hydrophobic

compound.[2] Its utility as a pH indicator stems from the structural changes it undergoes in

response to varying hydrogen ion concentrations, resulting in observable color shifts.

Table 1: General Properties of m-Cresol Purple
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Property Value Reference

CAS Number 2303-01-7 [2][3][4]

Molecular Formula C₂₁H₁₈O₅S

Molecular Weight 382.43 g/mol

Synonyms
m-Cresolsulfonphthalein,

Metacresol purple

Appearance
Green to dark green or

reddish-brown powder

Table 2: pH Indicator Properties of m-Cresol Purple

pH Range Color Transition pKa (at 25°C)

1.2 – 2.8 Red to Yellow 1.51

7.4 – 9.0 Yellow to Purple/Violet 8.32

(Data sourced from multiple

references)

Key Applications and Experimental Protocols
The primary applications of m-Cresol Purple leverage its precise color change. It is

extensively used for spectrophotometric pH measurements, particularly in marine chemistry for

monitoring ocean acidification, and in clinical settings for capnography.

Spectrophotometric pH Measurement in Seawater
m-Cresol Purple is the recommended indicator for precise and accurate pH measurements of

open-ocean seawater. The methodology relies on measuring the absorbance ratio of the

indicator's acidic (HI⁻) and basic (I²⁻) forms at two specific wavelengths. Impurities in the dye

can cause significant errors, so using purified m-Cresol Purple is critical for accurate results.

This protocol is adapted from standard operating procedures for ocean acidification monitoring.
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Weighing Components: Accurately weigh 0.202 g of m-cresol purple sodium salt and 10.2 g

of sodium chloride (NaCl).

Dissolution: Using a funnel, add approximately 100 mL of deionized water to a 250 mL

volumetric flask.

Transfer: Carefully rinse the weighed m-cresol purple and NaCl into the flask with deionized

water to ensure complete transfer.

Dilution: Remove the funnel and dilute the solution with deionized water to the 250 mL mark.

Storage & pH Adjustment: Transfer the solution to a sealed screw-cap glass bottle. Before

use, the pH of the dye solution should be tested and adjusted to approximately 7.9 ± 0.1

using a dilute NaOH or HCl solution. The prepared dye solution is stable for several months

when stored in the dark.

This protocol outlines the steps for determining the pH of a seawater sample using a

spectrophotometer and the prepared m-Cresol Purple solution.

Sample Preparation: Collect the water sample with minimal gas exchange. Place the sample

in a cuvette with a known path length (e.g., 10 cm).

Baseline Measurement: Place the cuvette in the spectrophotometer. Measure and record the

baseline absorbance at three wavelengths: 434 nm (absorbance maximum of the acid form),

578 nm (absorbance maximum of the base form), and 730 nm (a non-absorbing wavelength

for baseline correction).

Indicator Addition: Add a precise, small volume of the prepared m-Cresol Purple indicator

solution to the seawater sample in the cuvette.

Sample Measurement: Return the cuvette to the spectrophotometer and re-measure the

absorbances at 434 nm, 578 nm, and 730 nm.

Temperature Measurement: Measure the temperature of the sample in the cuvette to ±

0.1°C.
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Calculation: The pH on the total scale (pHT) is calculated using the measured absorbance

ratios and temperature, incorporating established equations that account for the indicator's

dissociation constant (pKa) and molar absorptivity ratios at different temperatures and

salinities.

Preparation

Measurement

Calculation

1. Collect Seawater Sample

3. Measure Blank Absorbance
(434, 578, 730 nm)

2. Prepare mCP Indicator Solution

4. Add mCP to Sample

5. Measure Sample Absorbance
(434, 578, 730 nm)

6. Record Temperature

7. Calculate pH
(Using Absorbance Ratios & Temp)

Click to download full resolution via product page

Caption: Workflow for Spectrophotometric pH Measurement.
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Colorimetric Capnography
In emergency medicine, m-Cresol Purple is used in disposable colorimetric capnography

devices to verify correct endotracheal tube placement. The indicator is embedded in an

aqueous matrix within the device.

Mechanism: When the device is attached to a correctly placed endotracheal tube, exhaled

breath containing carbon dioxide (CO₂) passes through it.

Chemical Reaction: The CO₂ dissolves in the device's aqueous matrix, forming carbonic acid

(H₂CO₃).

pH Change & Color Shift: This formation of acid lowers the pH, causing the m-Cresol Purple
indicator to shift from its purple (basic) form to its yellow (acidic) form.

Interpretation: A color change from purple to yellow with each exhalation provides a

qualitative confirmation that the tube is in the trachea and not the esophagus.

Capnography Process

Exhaled Air from Lungs Capnography Device
(with m-Cresol Purple)

CO₂ Present Indicator Turns YELLOW
(pH Decreases)

No Significant CO₂
Indicator Stays PURPLE

(pH Unchanged)

Tracheal Intubation

Esophageal Intubation

Click to download full resolution via product page

Caption: Logical Flow of Colorimetric Capnography.

Conclusion
m-Cresol Purple is a robust and essential pH indicator with significant applications in both

environmental science and clinical diagnostics. Its reliability in spectrophotometric pH

measurements is crucial for understanding global chemical cycles, such as ocean acidification.

Simultaneously, its straightforward application in capnography provides a rapid, life-saving

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1664126?utm_src=pdf-body
https://www.benchchem.com/product/b1664126?utm_src=pdf-body
https://www.benchchem.com/product/b1664126?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


diagnostic tool. For researchers, ensuring the purity of the dye and adhering to standardized

protocols are paramount to achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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